1-(4-Butoxyphenyl)-3-(3-(furan-2-yl)-3-hydroxypropyl)urea

• IUPAC Name: 1-(4-butoxyphenyl)-3-[3-(furan-2-yl)-3-hydroxypropyl]urea
• InChI: InChI=1S/C18H24N2O4/c1-2-3-12-23-15-8-6-14(7-9-15)20-18(22)19-11-10-16(21)17-5-4-13-24-17/h4-9,13,16,21H,2-3,10-12H2,1H3,(H2,19,20,22)
• InChI Key: HUVKIPBSDLUAQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)NCCC(C2=CC=CO2)O
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

1-(4-Butoxyphenyl)-3-(3-(furan-2-yl)-3-hydroxypropyl)urea, also known as BHU-1, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. BHU-1 belongs to a class of compounds known as urea derivatives, which have been shown to possess a range of biological activities. In

Scientific Research Applications

Synthesis and Characterization

The synthesis of urea derivatives involves complex reactions that provide insights into the structural and functional versatility of these compounds. For instance, the synthesis of hydroxyalkyl-substituted ureas showcases the utility of ureas in the chemistry of high-molecular-weight compounds. These compounds, including polymethylenebridged hydroxyethyl-substituted bis-ureas, have been synthesized from dichlorides through Curtius rearrangement, demonstrating their potential in modifying epoxy and urethane polymers to improve their performance (Ignat’ev et al., 2015).

Reactivity and Complexation

Research into the reactivity of furan derivatives has led to the synthesis of unique compounds such as urceolatin, a bromophenol with a benzylphenanthro[4,5-bcd]furan unit, isolated from marine red algae. This compound exhibits significant radical-scavenging activity, highlighting the potential of furan-containing ureas in developing antioxidants (Li et al., 2008).

Applications in Material Science

Urea derivatives have applications in material science, particularly in modifying the properties of polymers. Hydroxyethyl-substituted ureas, for example, have been used to modify epoxy and urethane polymers, enhancing their thermal stability and mechanical properties. Such modifications are crucial for developing advanced materials with tailored properties for specific applications (Ignat’ev et al., 2015).

Environmental and Biochemical Implications

The environmental and biochemical implications of urea and furan derivatives are also a significant area of research. For instance, the study of the metabolism of soluble epoxide hydrolase inhibitors, such as 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea, provides insights into their safety, efficacy, and potential therapeutic applications. Understanding the metabolism of these compounds is critical for their clinical development and for assessing their environmental impact (Wan et al., 2019).